1-Naphthalen-1-ylmethyl-propanol

• Molecular Formula: C14H16O
• Molecular Weight: 200.28 g/mol
• IUPAC Name: 1-naphthalen-1-ylbutan-2-ol
• InChI: InChI=1S/C14H16O/c1-2-13(15)10-12-8-5-7-11-6-3-4-9-14(11)12/h3-9,13,15H,2,10H2,1H3
• InChI Key: LIASRJOGPSYKMP-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC1=CC=CC2=CC=CC=C21)O

Description

1-Naphthalen-1-ylmethyl-propanol is a useful research compound. Its molecular formula is C14H16O and its molecular weight is 200.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium borohydride (1.80 g, 47.4 mmol) was added portion wise at 0° C. to a solution of 1-naphthyl-2-butanone (4.70 g, 23.7 mmol) in CH3OH (100 mL). The mixture was stirred at 0° C. for 3 h. A solution of 1 N HCl (10 mL) was added, and the solvent was removed in vacuo. Water (50 mL) was added to the residue, and the aqueous was extracted with EtOAc (300 mL). The combined organic extracts were washed with the H2O (100 mL) and brine (50 mL), and the solvent was removed by rotary evaporation. Silica gel flash chromatography (10% EtOAc in hexanes) yielded 4.10 g (86%) of 1-naphthalen-1-ylmethyl-propanol as a colorless oil: 1H-NMR (400 MHz, CDCl3) δ 8.04 (dd, 1 H), 7.85 (dd, 1 H), 7.74 (dd, 1 H), 7.54-7.43 (m, 2 H), 7.41-7.24 (m, 2 H), 3.93-3.87 (m, 1 H), 3.36 (dd, 1 H), 3.05 (dd, 1H), 1.71-1.57 (m, 2 H), 1.45 (br s, 1 H), 1.05 (t, 3 H).